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Compound of Interest

Compound Name: Fluralaner

Cat. No.: B1663891

For researchers, scientists, and drug development professionals, ensuring laboratory safety
and proper chemical handling is paramount. Adherence to correct disposal protocols for
compounds like Fluralaner is not only a matter of regulatory compliance but also a critical
component of environmental stewardship and personnel safety. This guide provides essential,
step-by-step information for the safe disposal of Fluralaner waste.

Core Principles of Fluralaner Waste Management

The fundamental principle for Fluralaner disposal is the prevention of environmental release.
Due to its toxicity to aquatic organisms, Fluralaner must not be disposed of via wastewater
systems, sewers, or general household waste.[1][2][3][4][5] All waste materials, including the
pure compound, experimental residues, and contaminated labware, must be managed through
designated hazardous waste streams.

**Step-by-Step Disposal Protocol
o Waste Identification and Segregation:
o lIdentify all waste streams containing Fluralaner. This includes unused or expired product,

residual amounts in containers, contaminated personal protective equipment (PPE), and
materials used for spill cleanup.

o Segregate Fluralaner waste from other laboratory waste to ensure proper handling and

disposal.
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» Container Management:
o Keep Fluralaner waste in properly labeled, sealed, and non-reactive containers.[1][6]

o Empty containers retain chemical residues and can be hazardous.[6] These should be
treated as unused product and disposed of through the same hazardous waste stream.[1]
[4][5][6] Do not rinse empty containers into the drain.

e Disposal Pathway:

o The primary and mandatory disposal route for Fluralaner is through an approved and
licensed hazardous waste disposal plant.[1][4][6][7][8]1[9][10]

o Engage with your institution's Environmental Health and Safety (EHS) department to
coordinate the collection and disposal of Fluralaner waste according to local, state, and
national regulations.

Emergency Procedures: Spill Management

In the event of a spill, immediate and correct action is crucial to prevent exposure and
environmental contamination.

o Ensure Personnel Safety:
o Evacuate non-essential personnel from the immediate area.

o Don appropriate Personal Protective Equipment (PPE), including gloves, protective
clothing, and eye/face protection, before attempting cleanup.[6][7][8][10]

¢ Containment:

o Prevent the spill from spreading, especially towards drains or water bodies.[6][7][8] For
liquid spills, create dikes or use other containment methods.[6][7]

¢ Cleanup:

o Solid Spills: Carefully sweep or vacuum the spilled material.[1][4][8][11] Avoid creating
dust.[4]

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b1663891?utm_src=pdf-body
https://www.merck.com/docs/product/safety-data-sheets/ah-sds/Fluralaner%20Solid%20Formulation_AH_US_EN.pdf
https://www.msd.com/docs/product/safety-data-sheets/ah-sds/Fluralaner%20and%20Diethyltoluamide%20Liquid%20Formulation_AH_AU_6N.pdf
https://www.msd.com/docs/product/safety-data-sheets/ah-sds/Fluralaner%20and%20Diethyltoluamide%20Liquid%20Formulation_AH_AU_6N.pdf
https://www.merck.com/docs/product/safety-data-sheets/ah-sds/Fluralaner%20Solid%20Formulation_AH_US_EN.pdf
https://www.msd.com/docs/product/safety-data-sheets/ah-sds/Fluralaner_AH_IN_6N.pdf
https://www.merck.com/docs/product/safety-data-sheets/ah-sds/Fluralaner_AH_US_EN.pdf
https://www.msd.com/docs/product/safety-data-sheets/ah-sds/Fluralaner%20and%20Diethyltoluamide%20Liquid%20Formulation_AH_AU_6N.pdf
https://www.benchchem.com/product/b1663891?utm_src=pdf-body
https://www.merck.com/docs/product/safety-data-sheets/ah-sds/Fluralaner%20Solid%20Formulation_AH_US_EN.pdf
https://www.msd.com/docs/product/safety-data-sheets/ah-sds/Fluralaner_AH_IN_6N.pdf
https://www.msd.com/docs/product/safety-data-sheets/ah-sds/Fluralaner%20and%20Diethyltoluamide%20Liquid%20Formulation_AH_AU_6N.pdf
https://www.merck.com/docs/product/safety-data-sheets/ah-sds/Fluralaner%20and%20Diethyltoluamide%20Liquid%20Formulation_AH_US_EN.pdf
https://www.msd.com/docs/product/safety-data-sheets/ah-sds/Fluralaner%20Solid%20Formulation_AH_IN_6N.pdf
https://www.merck.com/docs/product/safety-data-sheets/ah-sds/Fluralaner%20and%20Moxidectin%20Liquid%20Formulation_AH_IN_6N.pdf
https://www.msd.com/docs/product/safety-data-sheets/ah-sds/Fluralaner_AH_MX_EN.pdf
https://www.benchchem.com/product/b1663891?utm_src=pdf-body
https://www.msd.com/docs/product/safety-data-sheets/ah-sds/Fluralaner%20and%20Diethyltoluamide%20Liquid%20Formulation_AH_AU_6N.pdf
https://www.merck.com/docs/product/safety-data-sheets/ah-sds/Fluralaner%20and%20Diethyltoluamide%20Liquid%20Formulation_AH_US_EN.pdf
https://www.msd.com/docs/product/safety-data-sheets/ah-sds/Fluralaner%20Solid%20Formulation_AH_IN_6N.pdf
https://www.msd.com/docs/product/safety-data-sheets/ah-sds/Fluralaner_AH_MX_EN.pdf
https://www.msd.com/docs/product/safety-data-sheets/ah-sds/Fluralaner%20and%20Diethyltoluamide%20Liquid%20Formulation_AH_AU_6N.pdf
https://www.merck.com/docs/product/safety-data-sheets/ah-sds/Fluralaner%20and%20Diethyltoluamide%20Liquid%20Formulation_AH_US_EN.pdf
https://www.msd.com/docs/product/safety-data-sheets/ah-sds/Fluralaner%20Solid%20Formulation_AH_IN_6N.pdf
https://www.msd.com/docs/product/safety-data-sheets/ah-sds/Fluralaner%20and%20Diethyltoluamide%20Liquid%20Formulation_AH_AU_6N.pdf
https://www.merck.com/docs/product/safety-data-sheets/ah-sds/Fluralaner%20and%20Diethyltoluamide%20Liquid%20Formulation_AH_US_EN.pdf
https://www.merck.com/docs/product/safety-data-sheets/ah-sds/Fluralaner%20Solid%20Formulation_AH_US_EN.pdf
https://www.msd.com/docs/product/safety-data-sheets/ah-sds/Fluralaner_AH_IN_6N.pdf
https://www.msd.com/docs/product/safety-data-sheets/ah-sds/Fluralaner%20Solid%20Formulation_AH_IN_6N.pdf
https://www.msd.com/docs/product/safety-data-sheets/ah-sds/Fluralaner%20Solid%20Formulation_AH_JP_6N.pdf
https://www.msd.com/docs/product/safety-data-sheets/ah-sds/Fluralaner_AH_IN_6N.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663891?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

o Liquid Spills: Use an inert absorbent material to soak up the spill.[6][7] For flammable
liquid formulations, use non-sparking tools during cleanup.[6][7]

o Collect all cleanup materials (absorbents, contaminated PPE, etc.) into a suitable, labeled
container for disposal.

e Final Disposal of Spill Waste:

o Dispose of all contaminated cleanup materials as hazardous waste through an approved
waste disposal plant.[6][7][8][9][10][11] Contaminated wash water must also be retained
and disposed of as hazardous waste.[1][6][7][8][9][10][11]

Environmental and Safety Hazard Summary

Understanding the hazards associated with Fluralaner underscores the importance of these
disposal procedures.

Hazard Type Description Citations

Very toxic to aquatic life with
long-lasting effects.[8][9]
) Fluralaner should not enter
Environmental _ [2]31[81Ie]
water courses as it can be
dangerous for aquatic

invertebrates.[2][3]

May damage an unborn child.
Human Health [71[9][10] Causes mild skin [7118119]1[10]

irritation.[8]

Liquid formulations can be
highly flammable. Vapors may
_ form an explosive mixture with
Physical _ , [4]6][71e][10]
air.[6][7][9] Solid forms may
form combustible dust

concentrations in air.[4][10]

Experimental Protocols and Workflows
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The disposal guidelines outlined are derived from Safety Data Sheets (SDS), which are based
on standardized hazard assessments. For instance, the determination of aquatic toxicity often
follows OECD Test Guidelines.

o OECD Test Guideline 211 (Daphnia magna Reproduction Test): This chronic toxicity test
exposes water fleas (Daphnia magna) to the chemical for 21 days to determine the No
Observed Effect Concentration (NOEC), which for Fluralaner is 0.0736 pg/L.[5]

o OECD Test Guideline 305 (Bioaccumulation in Fish): This test measures the potential for a
chemical to accumulate in fish tissue. Fluralaner's Bioconcentration Factor (BCF) was
determined to be 79.4 in Zebrafish.[1][5]

The logical workflow for handling Fluralaner waste in a laboratory setting is visualized below.

Execute Spill Protocol:
1. Wear PPE

. Contain Spil
3. Clean with Absorbent/Sweep

en
4. Collect Waste

Store Waste in
Designated Hazardous
Waste Area

Contact Institutional EHS Disposal at Approved

for Waste Pickup Hazardous Waste Plant

Fluralaner Waste Generated
(Unused product, contaminated labware, spill debris)

Routine Waste Collection:
1. Segregate Waste
2. Use Labeled, Sealed Containers

Click to download full resolution via product page

Caption: Logical workflow for the safe handling and disposal of Fluralaner waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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for Fluralaner]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1663891#fluralaner-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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